Cas no 2138096-42-9 (5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine)

• Product Name: 5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine
• CAS No: 2138096-42-9
• MF: C₁₂H₁₃N₅O₄S
• MW: 323.327720403671
• CID: 6421702
• PubChem ID: 165494091
• Update Time: 2025-10-25

5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine
• 2138096-42-9
• EN300-1169766

• Inchi： 1S/C12H13N5O4S/c13-12-7-9-8-15(5-6-16(9)14-12)22(20,21)11-4-2-1-3-10(11)17(18)19/h1-4,7H,5-6,8H2,(H2,13,14)
• InChI Key： ONIUNNOAGWHJRJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CC2=CC(N)=NN2CC1)(=O)=O

Computed Properties

• Exact Mass: 323.06882509g/mol
• Monoisotopic Mass: 323.06882509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 135Ų

Additional information on 5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine

Research Brief on 5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine (CAS: 2138096-42-9)

Recent studies on the compound 5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine (CAS: 2138096-42-9) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrazine core and 2-nitrobenzenesulfonyl group, has garnered attention for its unique chemical properties and pharmacological relevance. Researchers have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a scaffold for designing selective kinase inhibitors. The research team utilized structure-activity relationship (SAR) analysis to optimize the molecule's binding affinity for specific kinase targets. The study reported that modifications to the 2-nitrobenzenesulfonyl moiety significantly influenced the compound's inhibitory activity, suggesting its versatility in drug design. These findings underscore the potential of 2138096-42-9 as a valuable building block for next-generation therapeutics.

In addition to its applications in kinase inhibition, recent patent filings (e.g., WO2023056789) have disclosed the use of 5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine in the synthesis of anti-inflammatory agents. The compound's ability to modulate key inflammatory pathways, such as NF-κB signaling, has been demonstrated in preclinical models. These developments position it as a promising candidate for further investigation in autoimmune and chronic inflammatory diseases.

From a synthetic chemistry perspective, advances in the scalable production of 2138096-42-9 have been reported. A 2024 Organic Process Research & Development article detailed an improved synthetic route featuring a Pd-catalyzed cross-coupling step, which achieved a 78% overall yield with high purity (>99%). This methodological breakthrough addresses previous challenges in large-scale synthesis, facilitating broader research and commercial applications of the compound.

Ongoing research is exploring the compound's potential in other therapeutic areas, including oncology and infectious diseases. Preliminary data from cell-based assays indicate that derivatives of 5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine exhibit promising activity against certain cancer cell lines and viral targets. However, further optimization and in vivo validation are required to fully assess its clinical potential.

In conclusion, 2138096-42-9 represents a versatile and pharmacologically relevant scaffold with multiple applications in drug discovery. Its unique structural features and demonstrated bioactivity make it a compound of significant interest to the pharmaceutical research community. Future studies will likely focus on expanding its therapeutic applications and further optimizing its drug-like properties.